Cas no 1782642-76-5 (1-(4-bromo-5-methylthiophen-2-yl)propan-2-one)

• Product Name: 1-(4-bromo-5-methylthiophen-2-yl)propan-2-one
• CAS No: 1782642-76-5
• MF: C₈H₉BrOS
• MW: 233.125460386276
• CID: 6025679
• PubChem ID: 83895432
• Update Time: 2024-01-12

1-(4-bromo-5-methylthiophen-2-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-5-methylthiophen-2-yl)propan-2-one
• 1782642-76-5
• EN300-1920143

• Inchi： 1S/C8H9BrOS/c1-5(10)3-7-4-8(9)6(2)11-7/h4H,3H2,1-2H3
• InChI Key： LKEIJRNWKAOSAN-UHFFFAOYSA-N
• SMILES： BrC1C=C(CC(C)=O)SC=1C

Computed Properties

• Exact Mass: 231.95575g/mol
• Monoisotopic Mass: 231.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes